Cas no 1171379-07-9 (2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide)

• Product Name: 2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide
• CAS No: 1171379-07-9
• MF: C₁₈H₁₃FN₄OS₂
• MW: 384.450423955917
• CID: 6263469
• PubChem ID: 42109164
• Update Time: 2025-05-22

2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide
• 2-fluoro-N-[5-methyl-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)pyrazol-3-yl]benzamide
• F5030-1386
• SR-01000920168-1
• SR-01000920168
• AKOS016391082
• 2-fluoro-N-(3-methyl-1-(4-(thiophen-2-yl)thiazol-2-yl)-1H-pyrazol-5-yl)benzamide
• 1171379-07-9
• 2-fluoro-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide

• Inchi： 1S/C18H13FN4OS2/c1-11-9-16(21-17(24)12-5-2-3-6-13(12)19)23(22-11)18-20-14(10-26-18)15-7-4-8-25-15/h2-10H,1H3,(H,21,24)
• InChI Key： NSBCOMQLQPYQDZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1N1C(=CC(C)=N1)NC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 384.05148156g/mol
• Monoisotopic Mass: 384.05148156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide

2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide (CAS No. 1171379-07-9): A Comprehensive Overview

2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide (CAS No. 1171379-07-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a thiophene ring, a thiazole moiety, and a pyrazole core, making it a promising candidate for various applications. Its molecular formula and intricate architecture contribute to its distinct chemical properties and potential utility.

The compound's fluorobenzamide group plays a crucial role in its biological activity, often enhancing binding affinity and metabolic stability. Researchers have explored its potential as a kinase inhibitor, particularly in targeting specific enzymes involved in cellular signaling pathways. This aligns with current trends in precision medicine, where small molecules like 2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide are designed for selective interaction with biological targets.

Recent studies highlight the compound's relevance in addressing contemporary challenges such as drug resistance and selective targeting in therapeutic applications. The presence of both thiophene and thiazole rings in its structure is particularly noteworthy, as these heterocycles are known to contribute to improved pharmacokinetic properties in drug design. This characteristic makes CAS No. 1171379-07-9 a subject of interest in medicinal chemistry circles.

From a synthetic chemistry perspective, the preparation of 2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide involves multi-step organic transformations that showcase modern synthetic methodologies. The compound's structural complexity requires careful consideration of protecting group strategies and regioselective reactions, topics that are frequently searched by chemistry professionals in academic and industrial settings.

The fluoro substituent in this molecule deserves special mention, as fluorine incorporation has become a cornerstone strategy in contemporary drug design. This modification often enhances membrane permeability and metabolic stability, addressing common challenges in pharmaceutical development. These aspects make discussions about fluorinated compounds and their structure-activity relationships particularly relevant to current research trends.

Analytical characterization of 2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, topics that generate substantial interest among analytical chemists and quality control professionals.

In the context of intellectual property, compounds like 2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide often feature in patent applications, particularly in areas of small molecule therapeutics and agrochemicals. The strategic incorporation of multiple heterocyclic systems in one molecule represents an approach to overcome existing limitations in these fields.

From a commercial perspective, the demand for specialized building blocks like 2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide continues to grow, driven by the pharmaceutical industry's need for novel scaffolds in drug discovery. This trend reflects broader market dynamics where heterocyclic compounds and fluorinated pharmaceuticals maintain strong positions in the fine chemicals sector.

Environmental and safety considerations for handling 2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this material, in line with general chemical safety principles.

The future research directions for 2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide may include exploration of its potential in emerging therapeutic areas, optimization of its synthetic route for scale-up, and investigation of its physicochemical properties. These aspects align with current industry priorities of process chemistry optimization and drug candidate characterization.

In summary, 2-fluoro-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide (CAS No. 1171379-07-9) represents an interesting case study in modern heterocyclic chemistry, combining multiple pharmacologically relevant motifs in one molecule. Its continued study contributes to the broader understanding of structure-activity relationships and molecular design principles in medicinal chemistry.